Cas no 1249926-16-6 (5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE)

• Product Name: 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE
• CAS No: 1249926-16-6
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• MDL: MFCD16699167
• CID: 5243088
• Update Time: 2025-06-09

5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-fluoro-4-hydrazinyl-8-methyl-
• 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE

• MDL： MFCD16699167
• Inchi： 1S/C10H10FN3/c1-6-2-3-7(11)9-8(14-12)4-5-13-10(6)9/h2-5H,12H2,1H3,(H,13,14)
• InChI Key： JPZDWTXVAVNYPS-UHFFFAOYSA-N
• SMILES： N1C2C(=C(F)C=CC=2C)C(NN)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE

Recent Advances in the Study of 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE (CAS: 1249926-16-6)

5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE (CAS: 1249926-16-6) is a quinoline derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated and hydrazinyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and anticancer agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research involving 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE is its role as a potent inhibitor of specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting tyrosine kinases, which are often implicated in cancer progression. The study highlighted the compound's ability to selectively bind to the active sites of these enzymes, thereby inhibiting their activity and reducing tumor growth in preclinical models. The findings suggest that this compound could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its anticancer properties, 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE has also been investigated for its potential in treating infectious diseases. A recent study in Bioorganic & Medicinal Chemistry Letters explored its antimicrobial activity against drug-resistant bacterial strains. The results indicated that the compound exhibits broad-spectrum activity, particularly against Gram-positive bacteria, by disrupting cell wall synthesis. This opens up new avenues for the development of antibiotics targeting resistant pathogens.

The synthesis and optimization of 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE have also been a focal point of recent research. A 2022 paper in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, emphasizing the use of green chemistry principles to minimize environmental impact. The study reported a high yield and purity, making it feasible for large-scale production and further pharmacological testing.

Despite these advancements, challenges remain in the clinical translation of 5-FLUORO-4-HYDRAZINYL-8-METHYLQUINOLINE. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. However, the compound's unique chemical structure and demonstrated biological activities make it a promising candidate for future drug development efforts. Ongoing research is expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application.